Cas no 178984-46-8 (4-Chloro-N,N-dimethylquinolin-7-amine)

4-Chloro-N,N-dimethylquinolin-7-amine structure
178984-46-8 structure
Product Name:4-Chloro-N,N-dimethylquinolin-7-amine
CAS No:178984-46-8
MF:C11H11ClN2
MW:206.671441316605
MDL:MFCD10007441
CID:1023596
PubChem ID:333621
Update Time:2025-04-20

4-Chloro-N,N-dimethylquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-N,N-dimethylquinolin-7-amine
    • (4-Chloro-quinolin-7-yl)-dimethyl-amine
    • 4-chloro-7-dimethylaminoquinoline
    • 4-Chloro-7-N,N-dimethylaminoquinoline
    • AC1L7DOE
    • ANW-65267
    • CTK8C0781
    • NSC336050
    • SureCN1881828
    • OTAVA-BB 1088440
    • MFCD10007441
    • 4-chloro-7-dimethylamino-quinoline
    • AKOS016005257
    • DB-065241
    • CS-0342575
    • DTXSID00318798
    • SB34376
    • SCHEMBL1881828
    • NSC-336050
    • RSILXKGPRQLNLJ-UHFFFAOYSA-N
    • 178984-46-8
    • MDL： MFCD10007441
    • Inchi： 1S/C11H11ClN2/c1-14(2)8-3-4-9-10(12)5-6-13-11(9)7-8/h3-7H,1-2H3
    • InChI Key： RSILXKGPRQLNLJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=C2C=C(C=CC2=1)N(C)C

Computed Properties

  • Exact Mass: 206.0610761g/mol
  • Monoisotopic Mass: 206.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 16.1Ų

4-Chloro-N,N-dimethylquinolin-7-amine Pricemore >>

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